![molecular formula C23H22O11 B2931374 Methyl (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(5-hydroxy-8-methoxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylate CAS No. 82475-01-2](/img/no-structure.png)
Methyl (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(5-hydroxy-8-methoxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(5-hydroxy-8-methoxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylate is a useful research compound. Its molecular formula is C23H22O11 and its molecular weight is 474.418. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structure Analysis
Studies on similar complex molecules have focused on synthetic routes and structural analysis. For example, the synthesis and characterization of related compounds have been explored to understand their chemical properties and potential applications (Howarth & Harris, 1968; Yu et al., 2003). These studies often employ sophisticated techniques like NMR, X-ray diffraction, and chromatography for structural elucidation and to verify synthetic pathways.
Potential Therapeutic Applications
The exploration of therapeutic applications, particularly in the realm of neuroprotection and imaging, has been a significant area of interest. For instance, research on derivatives with potential neuroprotective properties has shown promising results in preclinical models, highlighting the compound's ability to cross the blood-brain barrier and accumulate in specific brain regions, suggesting its utility in neurological disorder studies (Yu et al., 2003).
Material Science and Engineering
In material science, the focus has been on understanding how such compounds can be used in the synthesis of new materials with desirable properties. The studies often delve into the mechanisms of reactions under various conditions, paving the way for the development of innovative materials with potential applications in technology and industry.
Advanced Glycation End-Products and Their Implications
The compound's relevance extends into biochemical research, particularly in studies concerning advanced glycation end-products (AGEs) and their implications in chronic diseases. Research in this area investigates the biochemical pathways involved in the formation of AGEs and their biological impacts, offering insights into potential therapeutic targets for managing conditions like diabetes and neurodegenerative diseases (Nemet et al., 2006).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the hydroxyl groups on the sugar moiety, followed by the coupling of the protected sugar with the appropriate chromene derivative. The protecting groups are then removed to yield the final product.", "Starting Materials": [ "D-glucose", "5-hydroxy-8-methoxy-4-oxo-2-phenylchromene-7-carboxylic acid", "DCC", "DMAP", "Methanol", "Acetic anhydride", "Pyridine", "Triethylamine", "Methanesulfonic acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Protection of the hydroxyl groups on the sugar moiety using acetic anhydride and pyridine", "Coupling of the protected sugar with 5-hydroxy-8-methoxy-4-oxo-2-phenylchromene-7-carboxylic acid using DCC and DMAP in methanol", "Deprotection of the hydroxyl groups using methanesulfonic acid", "Neutralization of the reaction mixture with sodium bicarbonate", "Extraction of the product using ethyl acetate", "Purification of the product using column chromatography" ] } | |
CAS RN |
82475-01-2 |
Molecular Formula |
C23H22O11 |
Molecular Weight |
474.418 |
IUPAC Name |
methyl (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(5-hydroxy-8-methoxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylate |
InChI |
InChI=1S/C23H22O11/c1-30-19-14(33-23-18(28)16(26)17(27)21(34-23)22(29)31-2)9-12(25)15-11(24)8-13(32-20(15)19)10-6-4-3-5-7-10/h3-9,16-18,21,23,25-28H,1-2H3/t16-,17-,18+,21-,23+/m1/s1 |
InChI Key |
RLTZGPOFLCHNNX-ACJCWMFTSA-N |
SMILES |
COC1=C(C=C(C2=C1OC(=CC2=O)C3=CC=CC=C3)O)OC4C(C(C(C(O4)C(=O)OC)O)O)O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.